N,N-bis(2-furylmethyl)-2-nitrobenzamide

• Molecular Formula: C17H14N2O5
• Molecular Weight: 326.3 g/mol
• IUPAC Name: N,N-bis(furan-2-ylmethyl)-2-nitrobenzamide
• InChI: InChI=1S/C17H14N2O5/c20-17(15-7-1-2-8-16(15)19(21)22)18(11-13-5-3-9-23-13)12-14-6-4-10-24-14/h1-10H,11-12H2
• InChI Key: ONOWRZZTCKIOJR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)N(CC2=CC=CO2)CC3=CC=CO3)[N+](=O)[O-]

Description

N,N-bis(2-furylmethyl)-2-nitrobenzamide, commonly known as FANFT, is a chemical compound that has been widely used in scientific research. It is a member of the nitroaromatic family of compounds, and has been used as a reagent in a variety of chemical reactions due to its unique properties. FANFT is a yellow crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of FANFT is not fully understood, but it is believed to act as an alkylating agent, which means it can bind to DNA and other cellular components, causing damage and potentially inducing cell death. This mechanism of action has been studied in the context of cancer therapy, where FANFT has been shown to be effective against certain types of cancer cells.
Biochemical and Physiological Effects:
FANFT has been shown to have a variety of biochemical and physiological effects, including the induction of DNA damage and the inhibition of certain enzymes. These effects have been studied in the context of cancer therapy, where FANFT has been shown to be effective against certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using FANFT in lab experiments is its unique chemical properties, which make it useful in a variety of chemical reactions. However, one limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are many potential future directions for research involving FANFT. For example, it could be used as a tool for studying the mechanism of action of other compounds, or as a potential therapeutic agent for the treatment of other diseases. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of FANFT, as well as its potential toxicity and environmental impact.

Synthesis Methods

The synthesis of FANFT is a multi-step process that involves the reaction of 2-nitrobenzaldehyde with furfural in the presence of a base catalyst. The resulting product is then reacted with hydroxylamine to form the final compound, FANFT. The overall yield of this process is approximately 50%, and the purity of the final product can be increased through recrystallization.

Scientific Research Applications

FANFT has been used in a variety of scientific research applications, including as a reagent in the synthesis of other compounds, as a tool for studying the mechanism of action of certain enzymes, and as a potential therapeutic agent for the treatment of cancer and other diseases.